Tert-butyl [1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]carbamate

• IUPAC Name: tert-butyl N-[1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]carbamate
• InChI: InChI=1S/C18H24N4O3/c1-17(2,3)24-16(23)21-18(9-5-4-6-10-18)15-20-14(22-25-15)13-7-11-19-12-8-13/h7-8,11-12H,4-6,9-10H2,1-3H3,(H,21,23)
• InChI Key: WYTFVMPDHJQPMB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1(CCCCC1)C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

Tert-butyl [1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]carbamate, also known as TBOA, is a compound that has gained significant attention in scientific research due to its potential as a potent blocker of glutamate transporters. Glutamate transporters are responsible for the removal of glutamate from the synaptic cleft, and their dysfunction has been linked to various neurological disorders.

Scientific Research Applications

• Medicinal Chemistry and Drug Development Crizotinib Derivatives: Tert-butyl [1-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]carbamate serves as an intermediate in the synthesis of crizotinib derivatives. Crizotinib is a tyrosine kinase inhibitor used in cancer therapy, particularly for treating non-small cell lung cancer (NSCLC) with ALK or ROS1 gene mutations.

Boron-Containing Building Blocks

• Ni-Catalyzed Methylation Reactions : The compound finds application in the synthesis of methylated alkanes and ketones via Ni-catalyzed methylation of unactivated alkyl halides and acid chlorides. It also participates in Ni-catalyzed reductive dimerization reactions.